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Compound of Interest

Compound Name: Iodo-PEG3-N3

Cat. No.: B608115 Get Quote

For researchers, scientists, and drug development professionals, the use of bifunctional linkers

like Iodo-PEG3-N3 is integral to advancements in areas such as proteomics and targeted drug

delivery. This molecule incorporates both a reactive iodide and an azide group, enabling

versatile conjugation strategies. However, these functional groups also necessitate stringent

safety protocols due to their inherent reactivity and potential hazards. This guide provides a

comprehensive overview of the safety data, handling procedures, and disposal of Iodo-PEG3-
N3 to ensure its safe and effective use in the laboratory.

Compound Identification and Properties
Iodo-PEG3-N3, with the systematic name 1-(2-iodoethoxy)-2-(2-(2-azidoethoxy)ethoxy)ethane,

is a PEG-based linker. The presence of the hydrophilic PEG spacer enhances its solubility in

aqueous media.[1]
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Property Data Source

CAS Number 936917-36-1 [2][3]

Molecular Formula C8H16IN3O3 [4]

Molecular Weight 329.14 g/mol [4]

Purity ≥95% [2]

Appearance
Colorless to dark liquid/yellow-

brown oil
[5][6]

Solubility
Soluble in water and polar

organic solvents
[6][7]

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for Iodo-PEG3-N3 is not readily available. Therefore, a

conservative approach that considers the hazards of both the organic azide and the

organoiodine functionalities is crucial.

2.1. Hazards Associated with Organic Azides:

Organic azides are energetic molecules that can be sensitive to heat, light, friction, and

pressure, potentially leading to violent decomposition.[8] While the PEG chain in Iodo-PEG3-
N3 provides some dilution of the energetic azide group, caution is still warranted.

Toxicity: Azides are highly toxic and can inhibit cytochrome oxidase, similar to cyanides.[9]

Exposure can lead to symptoms such as headache, dizziness, nausea, and in severe cases,

convulsions and death.[10]

Explosive Potential: Organic azides can be explosive, especially those with a low carbon-to-

nitrogen ratio.[8] They can also form highly explosive heavy metal azides when in contact

with metals like copper, lead, brass, or bronze.[8][11]

Reactivity: Azides react with acids to form the highly toxic and explosive hydrazoic acid.[10]

They are also incompatible with chlorinated solvents like dichloromethane and chloroform,

which can lead to the formation of unstable di- and tri-azidomethane.[8][9]
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2.2. Hazards Associated with Organoiodine Compounds:

The iodide group is a highly reactive leaving group, making Iodo-PEG3-N3 an effective

alkylating agent.[7]

Toxicity: Alkylating agents are generally toxic and may have carcinogenic, mutagenic, and

teratogenic properties.[12]

Irritation: Organoiodine compounds can cause serious eye, skin, and respiratory tract

irritation.[12]

Reactivity: They are reactive towards a wide range of nucleophiles, including thiols, amines,

and alkoxides.[6][13]

Personal Protective Equipment (PPE)
Given the dual hazards, a comprehensive PPE strategy is mandatory.

PPE Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield

Protects against splashes and

potential explosions.[14]

Hand Protection
Double gloving with nitrile or

neoprene gloves

Provides protection against

skin absorption of both the

azide and the organoiodine.

The outer glove should be

changed frequently.[11][15][16]

Body Protection
Flame-resistant and chemical-

resistant lab coat

Protects against spills and

splashes.[15]

Respiratory Protection
Use in a certified chemical

fume hood

Prevents inhalation of any

volatile compounds or

aerosols.[14]

Handling and Storage
4.1. General Handling:
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All work with Iodo-PEG3-N3 should be conducted in a well-ventilated chemical fume hood.

[14]

Use non-metal spatulas (e.g., plastic or ceramic) for handling to avoid the formation of

explosive metal azides.[8][9]

Avoid contact with incompatible materials such as strong acids, strong oxidizing agents, and

heavy metals.[10][17]

Do not use chlorinated solvents as reaction media.[8][9]

Use the smallest amount of the substance necessary for the experiment.[15]

4.2. Storage:

Store at -20°C in a tightly sealed container.[2][5][6]

Protect from light, heat, shock, and moisture.[6][8][10]

Store away from incompatible materials.[10]

Experimental Protocols
5.1. General Workflow for Handling Iodo-PEG3-N3:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b608115?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Azides.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://calibrechem.com/blog/safety-and-handling-of-methyl-iodide-in-the-laboratory/
https://www.biochempeg.com/product/I-PEG3-N3.html
https://www.antibodies.com/catalog/assistive-reagents/iodo-peg3-iodide-a270229
https://www.lumiprobe.com/p/iodo-peg3-iodide
https://www.lumiprobe.com/p/iodo-peg3-iodide
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/CHM-GUI-004-NEW.pdf
https://www.benchchem.com/product/b608115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Safe Handling of Iodo-PEG3-N3

1. Hazard Assessment
Review SDS for related compounds

2. Don Appropriate PPE
(Goggles, Face Shield, Double Gloves, Lab Coat)

3. Work in a Fume Hood

4. Use Non-Metal Utensils

5. Perform Reaction
(Avoid incompatible materials)

6. Quench Reaction (if applicable)

7. Decontaminate Glassware and Surfaces

8. Dispose of Waste Properly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe laboratory handling of Iodo-PEG3-N3.
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5.2. Reactivity and Application:

Iodo-PEG3-N3 is a bifunctional linker primarily used in bioconjugation and the synthesis of

PROTACs (Proteolysis Targeting Chimeras).[3][4]

Azide Group: The azide functionality allows for "click chemistry" reactions, such as the

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or the Strain-Promoted Azide-

Alkyne Cycloaddition (SPAAC), to form a stable triazole linkage with alkyne-containing

molecules.[1][3]

Iodide Group: The iodide is an excellent leaving group for SN2 reactions, enabling the

alkylation of various nucleophiles like thiols (e.g., cysteine residues in proteins), amines, and

alkoxides.[6][7]

Reactivity of Iodo-PEG3-N3 Functional Groups

Iodo-PEG3-N3

Reacts with:

Iodide Group
(-I)

Nucleophiles
(e.g., Thiols, Amines)

SN2 Alkylation

Azide Group
(-N3)

Alkynes
(Click Chemistry)

Cycloaddition

Click to download full resolution via product page

Caption: Diagram illustrating the dual reactivity of Iodo-PEG3-N3.

Spill and Emergency Procedures
6.1. Spill Response:
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Evacuate the immediate area and alert colleagues.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an absorbent material like vermiculite or sand.

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

6.2. First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes and seek medical attention.[11] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[10] Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal
All waste containing Iodo-PEG3-N3 must be treated as hazardous waste.

Collect waste in a designated, labeled, and sealed container.

Do not mix azide-containing waste with acidic waste, as this can generate highly toxic

hydrazoic acid.[8]

Do not dispose of down the drain, as this can lead to the formation of explosive metal azides

in the plumbing.[11]
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Follow all institutional and local regulations for the disposal of hazardous chemical waste.[12]

Organic azides should ideally be converted to a more stable derivative, such as an amine,

before disposal.[8]

By adhering to these safety guidelines, researchers can mitigate the risks associated with

Iodo-PEG3-N3 and utilize its full potential in their scientific endeavors. Always consult with your

institution's Environmental Health and Safety (EH&S) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Iodo-PEG3-N3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608115#iodo-peg3-n3-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://www.benchchem.com/product/b608115#iodo-peg3-n3-safety-data-sheet-and-handling
https://www.benchchem.com/product/b608115#iodo-peg3-n3-safety-data-sheet-and-handling
https://www.benchchem.com/product/b608115#iodo-peg3-n3-safety-data-sheet-and-handling
https://www.benchchem.com/product/b608115#iodo-peg3-n3-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

